Cas no 1179078-03-5 (1-2-(4-chloro-1H-pyrazol-1-yl)-6-fluorophenylethan-1-one)

• Product Name: 1-2-(4-chloro-1H-pyrazol-1-yl)-6-fluorophenylethan-1-one
• CAS No: 1179078-03-5
• MF: C₁₁H₈ClFN₂O
• MW: 238.645424842834
• CID: 5954981
• PubChem ID: 61036057
• Update Time: 2025-08-02

1-2-(4-chloro-1H-pyrazol-1-yl)-6-fluorophenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-chloro-1H-pyrazol-1-yl)-6-fluorophenylethan-1-one
• EN300-1293286
• 1179078-03-5
• 1-[2-(4-chloro-1H-pyrazol-1-yl)-6-fluorophenyl]ethan-1-one

• Inchi： 1S/C11H8ClFN2O/c1-7(16)11-9(13)3-2-4-10(11)15-6-8(12)5-14-15/h2-6H,1H3
• InChI Key： JORYIHCEKYRUIY-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)C1C=CC=C(C=1C(C)=O)F

Computed Properties

• Exact Mass: 238.0309187g/mol
• Monoisotopic Mass: 238.0309187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.9Ų

Additional information on 1-2-(4-chloro-1H-pyrazol-1-yl)-6-fluorophenylethan-1-one

Introduction to 1-2-(4-chloro-1H-pyrazol-1-yl)-6-fluorophenylethan-1-one (CAS No. 1179078-03-5)

The compound 1-2-(4-chloro-1H-pyrazol-1-yl)-6-fluorophenylethan-1-one, identified by the CAS registry number CAS No. 1179078-03-5, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and agrochemicals. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities. The structure of this molecule comprises a pyrazole ring substituted with a chlorine atom at position 4, a fluorine atom at position 6 on the phenyl ring, and a ketone group at position 2. These structural features contribute to its unique chemical properties and biological functions.

Recent studies have highlighted the importance of pyrazole derivatives in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The presence of the pyrazole ring in 1-2-(4-chloro-1H-pyrazol-1-yl)-6-fluorophenylethan-1-one provides a platform for hydrogen bonding and π-interactions, which are critical for molecular recognition and binding affinity. The fluorine atom at position 6 further enhances the molecule's lipophilicity, making it more suitable for crossing biological membranes and interacting with target proteins.

In terms of synthesis, this compound can be prepared through a variety of routes, including nucleophilic aromatic substitution and palladium-catalyzed coupling reactions. Researchers have optimized these methods to achieve high yields and purity, ensuring that the compound is accessible for further studies. The use of microwave-assisted synthesis has also been explored, offering a faster and more efficient alternative to traditional methods.

The biological activity of 1-2-(4-chloro-1H-pyrazol-1-yl)-6-fluorophenylethan-1-one has been evaluated in several assays, including anti-inflammatory, antifungal, and anticancer activities. For instance, recent findings suggest that this compound exhibits potent inhibitory effects on specific kinases involved in cancer cell proliferation. Additionally, its ability to modulate cellular signaling pathways makes it a promising candidate for therapeutic interventions in chronic diseases.

In the agricultural sector, pyrazole derivatives like this compound have shown potential as fungicides and insecticides. The fluorine substitution at position 6 enhances the molecule's stability against enzymatic degradation, making it more effective in protecting crops from pathogens. Field trials have demonstrated its efficacy in controlling fungal infections without adverse effects on non-target organisms.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of this compound to improve its bioavailability and reduce potential side effects. Advanced computational models are being employed to predict its behavior in vivo, while experimental studies are conducted to validate these predictions. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a marketable product.

In conclusion, 1-2-(4-chloro-1H-pyrazol-1-yli)-6-fluorophenylethan-one (CAS No. 1179078) represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with cutting-edge synthetic methods and promising biological activities, positions it as a valuable asset in both therapeutic and agricultural applications. As research continues to uncover its full potential, this compound is poised to make a meaningful impact on human health and crop protection.